4-ethynyl-2-methylbenzonitrile
Overview
Description
4-ethynyl-2-methylbenzonitrile (EMBN) is a synthetic organic compound with a wide range of applications in scientific research and laboratory experiments. It is a colorless, odorless, and non-toxic compound, which makes it an ideal choice for a variety of uses. EMBN is a versatile compound, which can be used as a reagent in organic synthesis, as a catalyst in biochemical reactions, and as a substrate for enzyme reactions. Its unique properties make it a valuable tool for scientists in many different fields.
Scientific Research Applications
4-ethynyl-2-methylbenzonitrile has a wide range of applications in scientific research. It has been used in the study of enzyme-catalyzed reactions, as a substrate for the study of enzyme kinetics, and as a reagent for the synthesis of organic compounds. It has also been used in the study of the mechanism of action of certain drugs and as a substrate for the study of biochemical reactions.
Mechanism of Action
The mechanism of action of 4-ethynyl-2-methylbenzonitrile is not yet fully understood. However, it is known that the compound acts as a substrate for certain enzymes, which catalyze the conversion of the compound into other compounds. It is also known that the compound can act as a catalyst for certain biochemical reactions, such as the oxidation of certain compounds.
Biochemical and Physiological Effects
This compound has been found to have a variety of biochemical and physiological effects. It has been found to have an inhibitory effect on certain enzymes, such as cytochrome P450 enzymes, and to act as a substrate for certain enzymes, such as cytochrome P450 enzymes. It has also been found to have an effect on the activity of certain hormones, such as cortisol and testosterone.
Advantages and Limitations for Lab Experiments
4-ethynyl-2-methylbenzonitrile has a number of advantages and limitations for laboratory experiments. One of the main advantages of this compound is that it is a non-toxic compound, which makes it safe to use in laboratory experiments. Additionally, it is a versatile compound, which can be used as a reagent in organic synthesis, as a catalyst in biochemical reactions, and as a substrate for enzyme reactions. However, one of the main limitations of this compound is that it is a relatively expensive compound, which can limit its use in some laboratory experiments.
Future Directions
There are a number of potential future directions for the use of 4-ethynyl-2-methylbenzonitrile in scientific research. One of the most promising directions is the use of the compound as a substrate for the study of enzyme kinetics. Additionally, the compound could be used to study the mechanism of action of certain drugs, as well as the biochemical and physiological effects of these drugs. Finally, the compound could be used in the synthesis of organic compounds, as well as in the study of the mechanism of action of certain enzymes.
Synthesis Methods
4-ethynyl-2-methylbenzonitrile can be synthesized using a variety of methods. One of the most common methods is the Birch reduction, which involves the reduction of an aromatic nitrile with a mixture of sodium and ethanol. The reaction yields a colorless liquid with a boiling point of 156°C. Other methods for the synthesis of this compound include the reaction of ethynylbenzene with methylmagnesium bromide and the reaction of ethynylbenzene with sodium ethoxide.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 4-ethynyl-2-methylbenzonitrile involves the introduction of an ethynyl group onto a methylbenzonitrile molecule.", "Starting Materials": [ "2-methylbenzonitrile", "sodium amide", "acetylene" ], "Reaction": [ "The first step involves the deprotonation of 2-methylbenzonitrile using sodium amide as a base.", "The resulting anion is then reacted with acetylene to introduce the ethynyl group onto the molecule.", "The final product, 4-ethynyl-2-methylbenzonitrile, is obtained through purification and isolation steps." ] } | |
CAS RN |
1809416-89-4 |
Molecular Formula |
C10H7N |
Molecular Weight |
141.2 |
Purity |
95 |
Origin of Product |
United States |
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